N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C18H20N2O5S/c1-24-16-6-3-5-15(17(16)25-2)18(21)19-13-7-9-14(10-8-13)20-11-4-12-26(20,22)23/h3,5-10H,4,11-12H2,1-2H3,(H,19,21)
• InChI Key: PZWVXRWOJPPQFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide, also known as CDDO-Im, is a potent synthetic triterpenoid compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide is complex and involves multiple pathways. It has been shown to activate the Nrf2/Keap1 pathway, which regulates the expression of antioxidant and cytoprotective genes. This compound also inhibits the NF-κB pathway, which is involved in inflammation and cancer. Furthermore, this compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound induces apoptosis and inhibits cell proliferation. Inflammation is also reduced by this compound through the inhibition of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects, including the reduction of neuroinflammation and the inhibition of oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide has several advantages for lab experiments, including its stability, solubility, and potency. However, one limitation is its low bioavailability, which may limit its potential therapeutic applications.

Future Directions

For N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide research include the development of novel formulations to improve its bioavailability, the investigation of its potential therapeutic applications in other diseases, and the identification of its molecular targets and mechanisms of action. Additionally, the combination of this compound with other drugs or therapies may enhance its efficacy and reduce potential side effects.

Synthesis Methods

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide can be synthesized through a multistep reaction involving the reaction of 2,3-dimethoxybenzaldehyde with ammonium acetate, followed by the reaction with 4-chloro-2-isothiocyanatobenzonitrile. The resulting intermediate is then reacted with 2-cyanoacetamide to yield this compound.

Scientific Research Applications

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2,3-dimethoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, this compound has shown promising results in inhibiting tumor growth and inducing apoptosis in various cancer cell lines, including prostate, breast, and lung cancer. Inflammation is also a major target for this compound, as it has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, this compound has been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.